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Compound of Interest

Compound Name: Neotropine

Cat. No.: B1678186 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Product Information
Product Name: Neotropine

Appearance: Solid powder[1]

Molecular Formula: C₁₇H₂₅NO₂S[1]

Molecular Weight: 307.45 g/mol [1]

CAS Number: 53230-07-2[1]

Storage and Stability
Proper storage of Neotropine is crucial to maintain its integrity and activity. The following

guidelines are based on available data for the solid compound. Stability of Neotropine in

solution is not well-documented and should be determined empirically for your specific

experimental conditions.

Data Presentation: Storage and Handling of Solid Neotropine
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Parameter Condition Duration Notes

Short-term Storage Dry, dark, 0 - 4°C Days to weeks

Recommended for

samples that will be

used soon.[1]

Long-term Storage Dry, dark, -20°C Months to years

Ideal for archival

purposes and long-

term studies.[1]

Shipping Ambient temperature A few weeks

The compound is

stable for the duration

of standard shipping.

[1]

Neotropine Solution Preparation Protocol
Disclaimer: The following is a general protocol for the preparation of a Neotropine stock

solution. Due to the lack of specific solubility data for Neotropine in the public domain, it is

highly recommended that the user performs a small-scale solubility test in the desired solvent

before preparing a larger stock solution. Common solvents for similar research compounds

include dimethyl sulfoxide (DMSO), ethanol, and dimethylformamide (DMF).

3.1 Materials

Neotropine solid powder

Appropriate solvent (e.g., high-purity DMSO)

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator
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3.2 Calculation of Amount Needed for a Stock Solution

To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) /

1000

Example: To prepare 1 mL of a 10 mM stock solution of Neotropine:

Mass (mg) = 10 mM x 1 mL x 307.45 g/mol / 1000 = 3.0745 mg

3.3 Experimental Workflow for Solution Preparation
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Preparation

Dissolution

Storage

1. Weigh Neotropine

2. Add Solvent

3. Vortex Thoroughly

4. Sonicate (Optional)

5. Visual Inspection

6. Aliquot

If fully dissolved

7. Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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